Cas no 543713-32-2 (C-3-(2-Chloro-phenyl)-isoxazol-5-yl-methylamine)

• Product Name: C-3-(2-Chloro-phenyl)-isoxazol-5-yl-methylamine
• CAS No: 543713-32-2
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• MDL: MFCD06738516
• CID: 940914
• PubChem ID: 23063314
• Update Time: 2025-11-02

C-3-(2-Chloro-phenyl)-isoxazol-5-yl-methylamine Chemical and Physical Properties

Names and Identifiers

• (3-(2-Chlorophenyl)isoxazol-5-yl)methanamine
• [3-(2-chlorophenyl)-1,2-oxazol-5-yl]methanamine
• 1-[3-(2-chlorophenyl)-5-isoxazolyl]methanamine(SALTDATA: FREE)
• C-[3-(2-CHLORO-PHENYL)-ISOXAZOL-5-YL]-METHYLAMINE
• 1-[3-(2-CHLOROPHENYL)-5-ISOXAZOLYL]METHANAMINE
• 3-o-chlorophenyl-5-aminomethyl-isoxazole
• 5-aminomethyl-3-(2-chlorophenyl)isoxazole
• 5-aminomethyl-3-o-chlorophenylisoxazole
• DTXSID80630142
• [3-(2-chlorophenyl)isoxazol-5-yl]methanamine
• DKFANZLPHIJGHN-UHFFFAOYSA-N
• DB-071833
• AB27289
• CS-0327021
• A830128
• AKOS013476879
• MFCD06738516
• [3-(2-Chlorophenyl)isoxazol-5-yl]methylamine
• BS-37942
• SCHEMBL2123200
• 1-[3-(2-Chlorophenyl)-1,2-oxazol-5-yl]methanamine
• 543713-32-2
• 3-(2-CHLOROPHENYL)-5-ISOXAZOLEMETHANAMINE
• C-3-(2-Chloro-phenyl)-isoxazol-5-yl-methylamine

• MDL： MFCD06738516
• Inchi： 1S/C10H9ClN2O/c11-9-4-2-1-3-8(9)10-5-7(6-12)14-13-10/h1-5H,6,12H2
• InChI Key： DKFANZLPHIJGHN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C=C(CN)ON=1

Computed Properties

• Exact Mass: 208.04000
• Monoisotopic Mass: 208.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 351.9±32.0 °C at 760 mmHg
• Flash Point: 166.6±25.1 °C
• PSA: 52.05000
• LogP: 3.15400
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

C-3-(2-Chloro-phenyl)-isoxazol-5-yl-methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on C-3-(2-Chloro-phenyl)-isoxazol-5-yl-methylamine

Comprehensive Overview of C-3-(2-Chloro-phenyl)-isoxazol-5-yl-methylamine (CAS No. 543713-32-2)

C-3-(2-Chloro-phenyl)-isoxazol-5-yl-methylamine (CAS No. 543713-32-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique isoxazole ring structure, serves as a key intermediate in the synthesis of various bioactive molecules. Researchers are particularly interested in its potential applications due to the presence of the chloro-phenyl group, which enhances its reactivity and binding affinity in biological systems.

The molecular structure of C-3-(2-Chloro-phenyl)-isoxazol-5-yl-methylamine includes an isoxazole core, a methylamine substituent, and a 2-chlorophenyl moiety. This combination of functional groups makes it a versatile building block in medicinal chemistry. Recent studies highlight its role in the development of novel antimicrobial agents and central nervous system (CNS) modulators, aligning with the growing demand for innovative therapeutic solutions in the post-pandemic era.

One of the most searched topics related to C-3-(2-Chloro-phenyl)-isoxazol-5-yl-methylamine is its synthetic pathway. Researchers and industry professionals frequently inquire about efficient methods for its preparation, given its importance in drug discovery. Optimized synthetic routes often involve cyclization reactions of precursor molecules, followed by selective functionalization to achieve high yields and purity. These processes are critical for scaling up production while maintaining cost-effectiveness—a key concern in today's competitive pharmaceutical market.

In addition to its pharmaceutical applications, C-3-(2-Chloro-phenyl)-isoxazol-5-yl-methylamine has shown promise in agrochemical research. Its structural features make it a candidate for developing new pesticides and herbicides, addressing global challenges in sustainable agriculture. With increasing emphasis on eco-friendly farming practices, this compound's potential to reduce environmental impact while maintaining efficacy is a hot topic among researchers and policymakers.

The physicochemical properties of C-3-(2-Chloro-phenyl)-isoxazol-5-yl-methylamine also contribute to its widespread use. Its moderate solubility in organic solvents and stability under various conditions make it suitable for diverse experimental setups. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize and quantify this compound, ensuring its quality and consistency in research and industrial applications.

Market trends indicate a rising demand for C-3-(2-Chloro-phenyl)-isoxazol-5-yl-methylamine, driven by advancements in precision medicine and green chemistry. As the pharmaceutical and agrochemical industries continue to innovate, this compound is expected to play a pivotal role in the development of next-generation therapeutics and crop protection solutions. Its versatility and adaptability make it a valuable asset in addressing some of the most pressing challenges in modern science and technology.

In conclusion, C-3-(2-Chloro-phenyl)-isoxazol-5-yl-methylamine (CAS No. 543713-32-2) stands out as a compound of significant scientific and industrial interest. Its unique structural features, coupled with its broad applicability, position it at the forefront of research in medicinal and agricultural chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the quest for innovative and sustainable solutions.